Methyl 2-[(3,4-dimethoxybenzoyl)amino]-4-phenylthiophene-3-carboxylate

• Molecular Formula: C21H19NO5S
• Molecular Weight: 397.4 g/mol
• IUPAC Name: methyl 2-[(3,4-dimethoxybenzoyl)amino]-4-phenylthiophene-3-carboxylate
• InChI: InChI=1S/C21H19NO5S/c1-25-16-10-9-14(11-17(16)26-2)19(23)22-20-18(21(24)27-3)15(12-28-20)13-7-5-4-6-8-13/h4-12H,1-3H3,(H,22,23)
• InChI Key: QFZLGTRTPKVALW-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(C(=CS2)C3=CC=CC=C3)C(=O)OC)OC

Description

Methyl 2-[(3,4-dimethoxybenzoyl)amino]-4-phenylthiophene-3-carboxylate is a chemical compound that belongs to the class of thiophene derivatives. It has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of Methyl 2-[(3,4-dimethoxybenzoyl)amino]-4-phenylthiophene-3-carboxylate involves the inhibition of various enzymes and signaling pathways involved in cancer cell proliferation and neurodegeneration. It targets the PI3K/Akt/mTOR pathway, which is responsible for cell growth and survival, and induces apoptosis in cancer cells. It also inhibits the acetylcholinesterase enzyme, which is involved in the breakdown of acetylcholine neurotransmitter in the brain, thereby improving cognitive function.
Biochemical and Physiological Effects:
Methyl 2-[(3,4-dimethoxybenzoyl)amino]-4-phenylthiophene-3-carboxylate has been found to exhibit various biochemical and physiological effects. It inhibits the proliferation of cancer cells, induces apoptosis, and inhibits angiogenesis. It also improves cognitive function by increasing acetylcholine levels in the brain and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using Methyl 2-[(3,4-dimethoxybenzoyl)amino]-4-phenylthiophene-3-carboxylate in lab experiments include its high potency, selectivity, and low toxicity. However, its limited solubility in water and poor bioavailability pose challenges in its formulation and delivery.

Future Directions

There are several future directions for the research on Methyl 2-[(3,4-dimethoxybenzoyl)amino]-4-phenylthiophene-3-carboxylate. One direction is to explore its potential therapeutic applications in other diseases, such as diabetes and cardiovascular diseases. Another direction is to optimize its formulation and delivery to improve its bioavailability and efficacy. Furthermore, the development of novel derivatives and analogs of Methyl 2-[(3,4-dimethoxybenzoyl)amino]-4-phenylthiophene-3-carboxylate with improved pharmacological properties is also an area of interest.
Conclusion:
Methyl 2-[(3,4-dimethoxybenzoyl)amino]-4-phenylthiophene-3-carboxylate is a promising chemical compound with potential therapeutic applications in cancer and neurodegenerative diseases. Its mechanism of action involves the inhibition of various enzymes and signaling pathways, which makes it a potent and selective drug candidate. However, its limited solubility and poor bioavailability pose challenges in its formulation and delivery. Future research directions include exploring its potential applications in other diseases, optimizing its formulation and delivery, and developing novel derivatives and analogs with improved pharmacological properties.

Synthesis Methods

The synthesis of Methyl 2-[(3,4-dimethoxybenzoyl)amino]-4-phenylthiophene-3-carboxylate involves the reaction of 3,4-dimethoxybenzoyl chloride with 4-phenylthiophene-2-amine in the presence of a base such as triethylamine. The resulting intermediate is then treated with methyl chloroformate to obtain the final product.

Scientific Research Applications

Methyl 2-[(3,4-dimethoxybenzoyl)amino]-4-phenylthiophene-3-carboxylate has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. It also shows promising results in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.